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Compound of Interest

Compound Name: Furtrethonium iodide
CAS No.: 541-64-0
Cat. No.: B1218996
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis, purification, and
physicochemical properties of furtrethonium iodide. The document details a plausible
synthetic route, purification methodologies, and expected analytical data. Furthermore, it
elucidates the compound's mechanism of action as a muscarinic agonist through a detailed
signaling pathway diagram.

Introduction

Furtrethonium iodide, also known as trimethylfurfurylammonium iodide, is a quaternary
ammonium salt. Its chemical structure features a furan ring connected to a trimethylammonium
moiety via a methylene bridge, with iodide as the counter-ion. As a cholinergic agent, it acts as
an agonist at muscarinic acetylcholine receptors, eliciting parasympathomimetic effects. This
guide serves as a technical resource for professionals engaged in the research and
development of cholinergic compounds.

Physicochemical Properties
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A summary of the key physicochemical properties of furtrethonium iodide is presented in the

table below.
Property Value Reference
CAS Number 541-64-0 [1]
Molecular Formula CsH14INO [1]
Molecular Weight 267.11 g/mol [1]
Melting Point 116-120 °C [2]
White to off-white crystalline
Appearance . _
solid (predicted)
- Soluble in water and polar
Solubility

organic solvents (predicted)

Synthesis of Furtrethonium lodide

The most direct and common method for the synthesis of furtrethonium iodide is through the
quaternization of a tertiary amine, specifically N,N-dimethylfurfurylamine, with methyl iodide.
This reaction, a type of nucleophilic substitution (SN2), involves the lone pair of electrons on
the nitrogen atom of the tertiary amine attacking the electrophilic methyl group of methyl iodide,
with the iodide ion acting as the leaving group and subsequently forming an ionic bond with the
newly formed quaternary ammonium cation.

Proposed Synthesis Pathway
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N,N-dimethylfurfurylamine

+ CHsl

Methyl iodide

Furtrethonium iodide
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Synthesis

Dissolve N,N-dimethylfurfurylamine
in anhydrous acetone

Cool solution in ice bath
Add methyl iodide
@m temperature for 24h

Work-up & |Purification

y
@te with diethyl ether
@h cold diethyl ether

Dry under vacuum

Furtrethonium Iodide

A
Final_Product

© 2026 BenchChem. All rights reserved. a4/7

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218996?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Cell Membrane

Furtrethonium lodide

.

M3 Muscarinic
Receptor

%ctivates

Gq Protein

%ctivates

Phospholipase C

hydrolyzes
PIP2
Cytosol
Cellular Response
DAG (e.g., Smooth Muscle Contraction) IPs
activates inds to recejptor on
A —
PKC (inactive) phosphorylates targets Egi%gﬁznr;m
|
releases Ca2*
\ g
PKC (active) Ca?* Release

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1218996/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-the-synthesis-and-purity-of-furtrethonium-iodide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218996?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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Contact our Ph.D. Support Team for a compatibility check
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